Cas no 1557532-42-9 (3-(2,6-Dimethylphenyl)-1,2-oxazole-5-carboxylic acid)

3-(2,6-Dimethylphenyl)-1,2-oxazole-5-carboxylic acid structure

1557532-42-9 structure

Product Name:3-(2,6-Dimethylphenyl)-1,2-oxazole-5-carboxylic acid

CAS No:1557532-42-9

Molecular Formula:C₁₂H₁₁NO₃

Molecular Weight:217.220643281937

CID:5251550

3-(2,6-Dimethylphenyl)-1,2-oxazole-5-carboxylic acid Properties

Names and Identifiers

- 3-(2,6-dimethylphenyl)-1,2-oxazole-5-carboxylic acid
- 5-Isoxazolecarboxylic acid, 3-(2,6-dimethylphenyl)-
- InChIKey： VTLBJTGHGYJDBM-UHFFFAOYSA-N
- Inchi： 1S/C12H11NO3/c1-7-4-3-5-8(2)11(7)9-6-10(12(14)15)16-13-9/h3-6H,1-2H3,(H,14,15)
- SMILES： O1C(C(=O)O)=CC(C2C(C)=CC=CC=2C)=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Heavy Atom Count: 16
Complexity: 259
XLogP3: 2.6
Topological Polar Surface Area: 63.3

3-(2,6-Dimethylphenyl)-1,2-oxazole-5-carboxylic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-380479-0.05g	3-(2,6-dimethylphenyl)-1,2-oxazole-5-carboxylic acid	1557532-42-9		0.05g	$827.0	2023-06-03

3-(2,6-Dimethylphenyl)-1,2-oxazole-5-carboxylic acid Related Literature

1. Inside front cover

Chem. Sci., 2018,9, 8318-8318
2. Nano-size effects on CuO/TiO2catalysts for highly efficient H2 production under solar light irradiation†

Dharani Praveen Kumar,Muthukonda V. Shankar,Murikinati Mamatha Kumari,Gullapelli Sadanandam,Basavaraju Srinivas,Valluri Durgakumari Chem. Commun., 2013,49, 9443-9445
3. Temperature-controlled self-assembling structure with selective guest-recognition at the liquid–solid interface†

Chunhua Liu,Yunzhi Xie,Xiaokang Li,Xun Li,Xiaolin Fan,Ke Deng,Qingdao Zeng,Chen Wang Phys. Chem. Chem. Phys., 2013,15, 125-128
4. Metathesis polymerization of cystine-based macrocycles†

Felix N. Behrendt,Helmut Schlaad Polym. Chem., 2017,8, 366-369
5. Scientific databases

Anal. Proc., 1993,30, 199-206
6. Facile synthesis of a Cu-based MOF confined in macroporous carbon hybrid material with enhanced electrocatalytic ability†

Yufan Zhang,Xiangjie Bo,Charles Luhana,Huan Wang,Mian Li,Liping Guo Chem. Commun., 2013,49, 6885-6887
7. A niobium pentafulvene ethylene complex: synthesis, properties and reaction pathways†

Simon de Graaff,Kevin Schwitalla,Carolin V. Haaker,Nina Bengen,Marc Schmidtmann,Rüdiger Beckhaus Dalton Trans., 2022,51, 12502-12511
8. A hollow tetrahedral cage of hexadecagold dianion provides a robust backbone for a tuneable sub-nanometer oxidation and reduction agent via endohedral doping†

Michael Walter,Hannu Häkkinen Phys. Chem. Chem. Phys., 2006,8, 5407-5411
9. One-step green synthesis of Cu2O/CuO@rGO composites for ppt level detection of NO2 at room temperature†

Jinjuan Li,Nan Li,Miao Cheng,Tao Wei,Qianqian Liu,Ruirui Wang,Wanfei Li,Yafei Zhang,Bo Liu J. Mater. Chem. C, 2023,11, 12999-13009
10. Highly stable photoresponsive complex framework formation involves unusual selective hydrogenation of a pyridine derivative†

Jie Zhang,Jianming Geng,Guiming Zheng,Jingcao Dai,Zhiyong Fu Chem. Commun., 2014,50, 7326-7328

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